3-Fluorosulfonyloxy-5-oxo-6,7,8,9-tetrahydrobenzo[7]annulene

• IUPAC Name: 3-fluorosulfonyloxy-5-oxo-6,7,8,9-tetrahydrobenzo[7]annulene
• InChI: InChI=1S/C11H11FO4S/c12-17(14,15)16-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7H,1-4H2
• InChI Key: GDJAMIZFMVXXBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C2=C(C1)C=CC(=C2)OS(=O)(=O)F
• Molecular Formula: C11H11FO4S
• Molecular Weight: 258.27 g/mol
• CAS No.: 2411284-23-4

Description

Synthesis Analysis

Sulfonyl fluorides, which this compound is a part of, have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides. This method involves the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides.

Scientific Research Applications

1. Protein Engineering and Biotherapeutic Applications

The use of fluorosulfonyloxybenzoyl-l-lysine, a compound related to 3-Fluorosulfonyloxy-5-oxo-6,7,8,9-tetrahydrobenzo[7]annulene, has been explored in protein engineering and biotherapeutic applications. This compound facilitates the introduction of novel chemical bonds into proteins, enabling innovative avenues for biochemical research and the development of new biotherapeutics. It offers a powerful system for creating covalent bonds in diverse proteins both in vitro and in vivo, expanding the scope of targetable proteins and applications (Liu et al., 2021).

2. Synthesis of Novel Chemical Compounds

The synthesis of new chemical compounds like 1-Bromoethene-1-sulfonyl fluoride, which shares similarities with this compound, has been reported. This compound functions as a tris-electrophile and a sulfur(VI) fluoride exchange clickable material, enriching the toolbox for chemical synthesis. Its application in regioselective synthesis of functionalized isoxazoles has been realized, offering a direct route to these compounds (Leng & Qin, 2018).

3. Antibacterial Applications

Compounds structurally related to this compound have shown promise in antibacterial applications. Sulfone derivatives containing 1,3,4-oxadiazole moieties exhibited significant antibacterial activities against rice bacterial leaf blight. These findings suggest potential applications in agricultural science and plant protection (Shi et al., 2015).

4. Advanced Material Development

The development of advanced materials, such as high-performance liquid chromatography, has been facilitated by compounds related to this compound. These applications demonstrate the compound's versatility in scientific research, particularly in the fields of material science and analytical chemistry (Watanabe & Imai, 1981).